Cas no 1856254-65-3 (3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine
• CAS No: 1856254-65-3
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5957950
• PubChem ID: 130908528
• Update Time: 2025-05-19

3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1868243
• 1856254-65-3
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine

• Inchi： 1S/C10H19N3/c1-8-9(7-13(4)12-8)10(2,3)5-6-11/h7H,5-6,11H2,1-4H3
• InChI Key： OUMFRAQQIFGPJF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C(C)(C)CCN

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine

3-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-3-Methylbutan-1-Amine: A Comprehensive Overview

The compound 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine (CAS No. 1856254-65-3) is a versatile organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its ability to participate in a wide range of chemical reactions and its role in the synthesis of advanced materials. Recent studies have highlighted its applications in drug development, agrochemicals, and specialty chemicals, making it a subject of intense research interest.

The molecular structure of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine is defined by a pyrazole ring system substituted with methyl groups and an amine functional group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity. This structure enables the compound to act as a versatile building block in organic synthesis. Recent advancements in synthetic methodologies have further expanded its utility, particularly in the construction of complex molecules with tailored properties.

One of the most notable aspects of this compound is its role in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, studies published in 2023 have demonstrated its ability to modulate key cellular pathways involved in disease progression. These findings underscore the importance of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine as a valuable intermediate in drug discovery.

In addition to its pharmaceutical applications, this compound has also found relevance in agrochemical research. Its ability to interact with biological systems makes it a promising candidate for the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Recent breakthroughs in green chemistry have further emphasized the need for sustainable synthetic routes to produce this compound on an industrial scale.

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine involves a series of well-established organic reactions, including nucleophilic substitutions and condensation processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring scalability for commercial production. Innovations in catalytic systems have also contributed to the development of more efficient synthesis pathways.

From a materials science perspective, this compound exhibits intriguing properties that make it suitable for applications in polymer chemistry and nanotechnology. Its amine functionality can be exploited for the synthesis of polymeric materials with tailored mechanical and thermal properties. Recent studies have explored its use as a monomer for the production of high-performance polymers with applications in electronics and aerospace industries.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-4-yL)-3-methylbutan-1-amie (CAS No. 1856254_65_3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation materials and therapeutic agents.